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Compound of Interest

Compound Name: 2-Methylcyclooctanone

Cat. No.: B075978

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Methylcyclooctanone. Due to the limited availability of specific experimental data for this
compound, this document incorporates information from global harmonized system (GHS)
classifications and data from structurally related cyclic ketones to provide the most robust
safety guidance possible.

Hazard Identification and Classification

2-Methylcyclooctanone is classified as a hazardous substance. The primary hazards are
acute oral toxicity and serious eye irritation.[1]

Table 1: GHS Classification for 2-Methylcyclooctanone[1]

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation

Pictogram:

walt text
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Signal Word: Warning

Physical and Chemical Properties

Specific experimental data on the physical and chemical properties of 2-Methylcyclooctanone
are not readily available. The following table summarizes computed data and information for
structurally similar compounds.

Table 2: Physical and Chemical Properties of 2-Methylcyclooctanone and Related

Compounds

2- 2- 2-
Property Methylcyclooctano  Methylcyclopentan = Methylcyclohexano

ne one ne
Molecular Formula C9H160[1] C6H100 C7H120[2]
Molecular Weight 140.22 g/mol [1] 98.14 g/mol 112.17 g/mol [2]

) o Water-white to pale
Appearance Not available Colorless liquid o
yellow liquid[2]

Odor Not available Not available Acetone-like odor[2]
Boiling Point Not available 139 °C ~165 °C
Flash Point Not available 26 °C ~57 °C[2]
Density Not available 0.913 g/mL 0.925 g/mL

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Methylcyclooctanone.

Personal Protective Equipment (PPE)

Arisk assessment should be conducted before handling to determine the appropriate PPE. The
following are general recommendations:
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o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn.

« Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of
potential splashing, additional protective clothing may be necessary.

» Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

e Do not ingest or inhale.

o Keep away from heat, sparks, and open flames.

e Use non-sparking tools.

o Ground all equipment when transferring large quantities to prevent static discharge.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

» Store away from sources of ignition.

Emergency Procedures
First-Aid Measures

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 3: First-Aid Measures for 2-Methylcyclooctanone

Exposure Route

First-Aid Procedure

Ingestion

If swallowed, call a poison control center or
doctor immediately for treatment advice. Have
person sip a glass of water if able to swallow.
Do not induce vomiting unless told to do so by
the poison control center or doctor. Do not give

anything by mouth to an unconscious person.

Eye Contact

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact
lenses, if present, after the first 5 minutes, then
continue rinsing eye. Call a poison control

center or doctor for treatment advice.

Skin Contact

Take off contaminated clothing. Rinse skin
immediately with plenty of water for 15-20
minutes. Call a poison control center or doctor

for treatment advice.

Inhalation

Move person to fresh air. If person is not
breathing, call 911 or an ambulance, then give
artificial respiration, preferably by mouth-to-
mouth, if possible. Call a poison control center

or doctor for further treatment advice.

Fire-Fighting Measures

While the flammability of 2-Methylcyclooctanone is not specifically documented, it is prudent

to treat it as a flammable liquid, similar to other cyclic ketones.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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e Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and
flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE. Eliminate
all ignition sources.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.

Toxicological Information

Detailed toxicological studies on 2-Methylcyclooctanone are not publicly available. The GHS
classification indicates acute oral toxicity.[1]

Table 4: Acute Toxicity Data for 2-Methylcyclooctanone

Route Species Value Classification
. ] Harmful if
Oral Not available No data available
swallowed[1]
Dermal Not available No data available Not classified
Inhalation Not available No data available Not classified

Experimental Protocols (General Guidance)

Specific experimental protocols for the safe handling of 2-Methylcyclooctanone are not
available. The following are general protocols that should be adapted based on the specific
experimental conditions.
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Protocol for Dispensing and Weighing

o Perform a risk assessment for the specific quantity and procedure.
e Ensure a calibrated and certified chemical fume hood is used.
o Gather all necessary equipment, including appropriate PPE, spill kit, and waste container.

o Place an analytical balance inside the fume hood or use a tared, sealed container for
weighing outside the hood.

» Slowly dispense the required amount of 2-Methylcyclooctanone into a suitable container.
o Clean any minor drips or spills immediately with an appropriate absorbent material.

» Seal the container and the stock bottle.

o Decontaminate the work area.

o Dispose of contaminated materials in a designated hazardous waste container.

Protocol for a Small Spill (in a fume hood)

o Alert others in the immediate area.
« |f safe to do so, contain the spill with absorbent pads or granules.
» Wearing appropriate PPE, absorb the spilled material.

¢ Place the contaminated absorbent material into a sealed, labeled hazardous waste
container.

* Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.
e Place all contaminated cleaning materials into the hazardous waste container.

e Document the spill and the cleanup procedure.

Visualizations
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Caption: Workflow for the safe handling of 2-Methylcyclooctanone.
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Caption: Emergency response protocol for a 2-Methylcyclooctanone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075978#safety-and-handling-precautions-for-2-
methylcyclooctanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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